4-Cyclopropoxy-N,2-dimethylbenzamide

• Molecular Formula: C12H15NO2
• Molecular Weight: 205.25 g/mol
• IUPAC Name: 4-cyclopropyloxy-N,2-dimethylbenzamide
• InChI: InChI=1S/C12H15NO2/c1-8-7-10(15-9-3-4-9)5-6-11(8)12(14)13-2/h5-7,9H,3-4H2,1-2H3,(H,13,14)
• InChI Key: ZYBXNERIMSUILK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OC2CC2)C(=O)NC

Description

4-Cyclopropoxy-N,2-dimethylbenzamide is a benzamide derivative characterized by a cyclopropoxy substituent at the para position of the aromatic ring and dimethyl substitution on the amide nitrogen and ortho position. This compound is of interest in pharmaceutical research due to the cyclopropoxy group’s unique steric and electronic properties, which may enhance metabolic stability and receptor-binding affinity compared to simpler alkoxy substituents .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Cyclopropoxy-N,2-dimethylbenzamide typically involves the reaction of 4-cyclopropoxybenzoic acid with N,N-dimethylamine in the presence of coupling reagents such as 1,1’-carbonyldiimidazole (CDI) or thionyl chloride . The reaction is carried out under controlled temperature conditions, usually between 150-165°C, to ensure high yield and purity.

Industrial Production Methods

Industrial production of 4-Cyclopropoxy-N,2-dimethylbenzamide follows similar synthetic routes but on a larger scale. The process involves the use of automated reactors and precise control of reaction parameters to achieve consistent quality and high throughput .

Chemical Reactions Analysis

Types of Reactions

4-Cyclopropoxy-N,2-dimethylbenzamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be performed using agents such as lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at the benzamide core or the cyclopropoxy group.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydride in dimethylformamide (DMF).

Major Products Formed

Oxidation: Corresponding carboxylic acids or ketones.

Reduction: Corresponding amines or alcohols.

Substitution: Various substituted benzamides or cyclopropoxy derivatives.

Scientific Research Applications

4-Cyclopropoxy-N,2-dimethylbenzamide has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development and as a pharmacological agent.

Industry: Utilized in the production of specialty chemicals and advanced materials

Mechanism of Action

The mechanism of action of 4-Cyclopropoxy-N,2-dimethylbenzamide involves its interaction with specific molecular targets and pathways. It is believed to exert its effects by binding to certain enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways are still under investigation, but preliminary studies suggest involvement in signal transduction and metabolic pathways .

Comparison with Similar Compounds

Key Observations :

• The cyclopropoxy group increases lipophilicity (higher logP) compared to methoxy analogs, favoring membrane permeability.

2.4 Spectroscopic Comparisons

• ¹H NMR :
  • N-Methoxy-N,2-dimethylbenzamide : Aromatic protons at δ 7.18–7.31; N-methyl at δ 3.30 .
  • Target Compound : Expected upfield shifts for protons adjacent to the cyclopropoxy group due to electron donation, with cyclopropane protons resonating at δ 0.5–1.2.
• HRMS: The target compound’s molecular ion ([M+H⁺]) would align with C₁₃H₁₇NO₂ (calc. 231.1235), distinct from analogs like N-Methoxy-N,2-dimethylbenzamide ([M+H⁺] = 180.1018) .

Research Implications

The cyclopropoxy group’s rigidity and three-membered ring structure may enhance metabolic resistance compared to linear alkoxy groups, making 4-Cyclopropoxy-N,2-dimethylbenzamide a promising candidate for further pharmacological studies. However, its increased lipophilicity could reduce aqueous solubility, necessitating formulation optimization.